![molecular formula C14H20ClN3 B1486206 4,5-Dimethyl-2-(3-piperidinyl)-1H-benzimidazole hydrochloride CAS No. 2204562-40-1](/img/structure/B1486206.png)
4,5-Dimethyl-2-(3-piperidinyl)-1H-benzimidazole hydrochloride
Overview
Description
4,5-Dimethyl-2-(3-piperidinyl)-1H-benzimidazole hydrochloride, also known as DMBI-HCl, is a synthetic compound with a wide variety of applications in scientific research. It is a water-soluble, white crystalline powder with a molecular formula of C12H17ClN2 and a molecular weight of 222.7 g/mol. DMBI-HCl is a derivative of the benzimidazole family and has been used in a variety of laboratory experiments due to its unique properties and wide range of potential applications.
Mechanism of Action
4,5-Dimethyl-2-(3-piperidinyl)-1H-benzimidazole hydrochloride has been shown to interact with a wide variety of proteins in a variety of ways. It has been shown to inhibit the activity of key enzymes involved in cellular metabolism, such as protein kinases, phosphatases, and proteases. Additionally, this compound has been shown to interact with DNA and other nucleic acids, as well as with membrane receptors and transporters.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of organisms, including bacteria, yeast, plants, and mammals. In mammalian cells, this compound has been shown to inhibit the activity of key enzymes involved in cellular metabolism, such as protein kinases, phosphatases, and proteases. Additionally, this compound has been shown to interact with DNA and other nucleic acids, as well as with membrane receptors and transporters.
Advantages and Limitations for Lab Experiments
4,5-Dimethyl-2-(3-piperidinyl)-1H-benzimidazole hydrochloride has several advantages when used in laboratory experiments. It is relatively easy to synthesize, and it is water-soluble, making it easy to use in a variety of laboratory experiments. Additionally, this compound has been shown to have a wide range of applications in scientific research, making it a useful tool for researchers.
However, there are some limitations to using this compound in laboratory experiments. It is a synthetic compound, and thus its long-term effects on biological systems are not well understood. Additionally, it is not known whether this compound is toxic to humans or other organisms, and thus its use in laboratory experiments should be undertaken with caution.
Future Directions
There are a variety of potential future directions for the use of 4,5-Dimethyl-2-(3-piperidinyl)-1H-benzimidazole hydrochloride in scientific research. It could potentially be used to study the structure and function of proteins, as well as to develop new drugs and therapies. Additionally, this compound could be used to study the effects of drugs on cellular metabolism and gene expression. Additionally, this compound could be used in the development of new diagnostic tests and treatments for various diseases. Finally, this compound could be used to study the effects of environmental pollutants on biological systems.
Scientific Research Applications
4,5-Dimethyl-2-(3-piperidinyl)-1H-benzimidazole hydrochloride has been used in a variety of scientific research applications, including studies of the structure and function of proteins, enzyme kinetics, and DNA-protein interactions. It has also been used in the study of cellular metabolism, signal transduction, and gene expression. Additionally, this compound has been used in the development of anti-cancer drugs, as well as in the study of drug metabolism and pharmacokinetics.
properties
IUPAC Name |
4,5-dimethyl-2-piperidin-3-yl-1H-benzimidazole;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3.ClH/c1-9-5-6-12-13(10(9)2)17-14(16-12)11-4-3-7-15-8-11;/h5-6,11,15H,3-4,7-8H2,1-2H3,(H,16,17);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAHSLPKLSLCGLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)NC(=N2)C3CCCNC3)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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